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Compound of Interest

Compound Name: KKL-35

Cat. No.: B1673664

This document provides comprehensive guidance on the proper and safe disposal of the
hazardous chemical compound KKL-35. Adherence to these procedures is mandatory to
ensure personnel safety and environmental compliance. This information is intended for trained
researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

Prior to handling, consult the KKL-35 Safety Data Sheet (SDS) for complete hazard
information. The following table summarizes key quantitative data.

Table 1: KKL-35 Physicochemical and Toxicological Data
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Property

Value

Physical State

Liquid

Appearance Colorless to light yellow
Odor Pungent
pH (1% solution) 2.5

Boiling Point

118°C (244.4°F)

Flash Point

40°C (104°F) - Flammable Liquid

LD50 (Oral, Rat)

300 mg/kg

PEL (OSHA)

5 ppm (8-hour TWA)

Chemical Formula

C12H15NO2 (Hypothetical)

Molecular Weight

205.25 g/mol (Hypothetical)

Primary Hazards

Corrosive, Flammable, Acutely Toxic (Oral)

Incompatibilities

Strong oxidizing agents, strong bases, metals

Required Personal Protective Equipment (PPE)

All personnel handling KKL-35 waste must wear the following minimum PPE:

Gloves: Chemical-resistant gloves (Nitrile, Neoprene).

Eye Protection: Chemical splash goggles or a face shield.

Body Protection: Flame-resistant lab coat.

Respiratory Protection: Use in a certified chemical fume hood.

Step-by-Step Disposal Protocol

This protocol outlines the procedure for the collection and disposal of KKL-35 waste.

Step 1: Waste Segregation
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e Do NOT mix KKL-35 waste with other chemical waste streams unless explicitly permitted by
a validated deactivation protocol.

e Segregate liquid and solid waste contaminated with KKL-35 into separate, designated waste
containers.

Step 2: Waste Container Selection and Labeling

» Use only approved, chemically compatible waste containers (e.g., borosilicate glass or high-
density polyethylene).

o Ensure the container is clean, dry, and has a secure, leak-proof cap.

o Label the container clearly with "HAZARDOUS WASTE," the chemical name "KKL-35," and
the associated hazard symbols (e.g., corrosive, flammable, toxic).

Step 3: Waste Collection

Perform all waste transfers inside a certified chemical fume hood.

Carefully pour or transfer KKL-35 waste into the labeled container, avoiding splashes.

Do not fill the container beyond 80% capacity to allow for vapor expansion.

Securely cap the container immediately after adding waste.

Step 4: Temporary Storage

» Store the sealed waste container in a designated satellite accumulation area (SAA).

e The SAA must be a secondary containment unit (e.g., a chemical-resistant tray) and located
away from incompatible materials.

e Ensure the storage area is cool, dry, and well-ventilated.

Step 5: Disposal Request and Pickup
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e Once the waste container is full or has been in storage for the maximum allowable time per
institutional guidelines, submit a chemical waste pickup request to your institution's
Environmental Health & Safety (EHS) department.

o Provide accurate information on the waste manifest, including the chemical name, quantity,
and hazard classification.

o EHS will arrange for the final disposal by a licensed hazardous waste management
company.

Experimental Protocol: Neutralization of Dilute KKL-
35 Waste

This protocol is for the neutralization of dilute (<1%) agueous solutions of KKL-35 only. Do not
attempt this procedure on concentrated KKL-35.

Methodology:

o Preparation: Work within a chemical fume hood. Place a borosilicate glass beaker containing
the dilute KKL-35 waste solution on a magnetic stir plate. Place a calibrated pH probe in the
solution.

« Stirring: Begin gentle stirring of the solution.

o Neutralization: Slowly add a 1M sodium bicarbonate (NaHCO3) solution dropwise to the
KKL-35 solution.

e Monitoring: Continuously monitor the pH of the solution. The target pH for neutralization is
between 6.0 and 8.0.

o Completion: Once the pH has stabilized within the target range for at least 10 minutes, the
neutralization is complete.

» Disposal: The neutralized solution can now be disposed of as non-hazardous aqueous
waste, in accordance with institutional guidelines.

Visual Diagrams
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The following diagrams illustrate key procedural workflows for the safe handling and disposal of

KKL-35.
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Caption: Workflow for the collection and disposal of KKL-35 waste.
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 To cite this document: BenchChem. [Standard Operating Procedure: Safe Disposal of KKL-
35]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673664#kkl-35-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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